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Compound of Interest

Compound Name:

Tert-butyl 3-

(methylamino)azetidine-1-

carboxylate

Cat. No.: B153223 Get Quote

CAS Number: 454703-20-9

Abstract
This technical guide provides a comprehensive overview of tert-butyl 3-
(methylamino)azetidine-1-carboxylate, a key building block in modern medicinal chemistry.

This document details its physicochemical properties, outlines a detailed experimental protocol

for its synthesis via reductive amination, and explores its significant applications in drug

discovery, particularly in the development of therapeutics for neurological disorders. Included

are structured data tables for easy reference and graphical visualizations of the synthetic

workflow and its role in modulating G-protein coupled receptor (GPCR) signaling pathways,

providing a vital resource for researchers, scientists, and professionals in drug development.

Introduction
Tert-butyl 3-(methylamino)azetidine-1-carboxylate, also known as 1-Boc-3-

(methylamino)azetidine, is a synthetically versatile azetidine derivative. The four-membered

azetidine ring is a desirable scaffold in drug discovery due to its ability to impart favorable

physicochemical properties such as improved solubility and metabolic stability, while also

providing a rigid, three-dimensional structure that can be strategically modified to interact with

biological targets.[1][2] This compound, featuring a protected amine and a secondary

methylamino group, serves as a crucial intermediate for the synthesis of more complex
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molecules, particularly in the pursuit of novel therapeutics for neurological diseases like

Parkinson's disease and Tourette's syndrome.[3] Its structural motifs are increasingly found in

molecules targeting G-protein coupled receptors (GPCRs) and other key signaling proteins.[4]

[5]

Physicochemical Properties
A summary of the key physical and chemical properties of tert-butyl 3-
(methylamino)azetidine-1-carboxylate is presented in Table 1. This data has been compiled

from various chemical suppliers and databases.

Table 1: Physicochemical Data for Tert-butyl 3-(methylamino)azetidine-1-carboxylate

Property Value Reference(s)

CAS Number 454703-20-9

Molecular Formula C₉H₁₈N₂O₂ [2]

Molecular Weight 186.25 g/mol [2]

Appearance Colorless liquid or solid [2]

Purity ≥95% - ≥99% (GC)

Solubility Slightly soluble in water.

Storage Conditions
0-8 °C, under inert gas, away

from air and oxidizing agents.
[2]
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Experimental Protocols
While specific, detailed published protocols for the synthesis of tert-butyl 3-
(methylamino)azetidine-1-carboxylate are not readily available, a standard and widely

applicable method is the reductive amination of 1-Boc-3-azetidinone with methylamine. The
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following protocol is a representative procedure based on established chemical principles for

this type of transformation.

Synthesis of Tert-butyl 3-(methylamino)azetidine-1-
carboxylate
Reaction Scheme:
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Starting Material

Reagents

Product

1-Boc-3-azetidinone Tert-butyl 3-(methylamino)azetidine-1-carboxylate

+ Methylamine, NaBH(OAc)3
in DCM

Methylamine (CH3NH2)

Sodium triacetoxyborohydride
(NaBH(OAc)3)

Dichloromethane (DCM)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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